![molecular formula C12H16N6O2S B5879620 6-{[4-(tert-butylamino)-6-(methylthio)-1,3,5-triazin-2-yl]oxy}-3-pyridazinol](/img/structure/B5879620.png)
6-{[4-(tert-butylamino)-6-(methylthio)-1,3,5-triazin-2-yl]oxy}-3-pyridazinol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
6-{[4-(tert-butylamino)-6-(methylthio)-1,3,5-triazin-2-yl]oxy}-3-pyridazinol is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is a potent inhibitor of protein kinase C (PKC), an enzyme that plays a crucial role in various cellular processes, including cell growth, differentiation, and apoptosis.
Mechanism of Action
The mechanism of action of 6-{[4-(tert-butylamino)-6-(methylthio)-1,3,5-triazin-2-yl]oxy}-3-pyridazinol involves the inhibition of this compound activity. This compound is a family of serine/threonine kinases that play a crucial role in various cellular processes, including cell growth, differentiation, and apoptosis. This compound is activated by various stimuli, including growth factors, cytokines, and stress signals. Once activated, this compound phosphorylates its target proteins, leading to downstream signaling events. This compound inhibits this compound activity by binding to the ATP-binding site of this compound, thereby preventing the phosphorylation of its target proteins.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are mainly related to its inhibition of this compound activity. This compound has been implicated in various cellular processes, including cell growth, differentiation, and apoptosis. Therefore, the inhibition of this compound activity by this compound can lead to a reduction in cell growth and proliferation and an increase in apoptosis.
Advantages and Limitations for Lab Experiments
One of the advantages of using 6-{[4-(tert-butylamino)-6-(methylthio)-1,3,5-triazin-2-yl]oxy}-3-pyridazinol in lab experiments is its specificity for this compound inhibition. This compound has been shown to selectively inhibit this compound activity, without affecting the activity of other kinases. Therefore, it can be used to study the specific role of this compound in various cellular processes. However, one of the limitations of using this compound is its potential toxicity. This compound has been shown to induce cell death in some cell lines, indicating its potential toxicity.
Future Directions
There are several future directions for the research on 6-{[4-(tert-butylamino)-6-(methylthio)-1,3,5-triazin-2-yl]oxy}-3-pyridazinol. One of the directions is to investigate the potential therapeutic applications of this compound in various diseases, including cancer, inflammation, and cardiovascular diseases. Another direction is to study the potential toxicity of this compound and its effects on normal cells. Additionally, the development of more potent and selective this compound inhibitors based on the structure of this compound is another future direction for research in this field.
Conclusion:
This compound is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound has been shown to inhibit the activity of this compound, a key regulator of various cellular processes. The potential applications of this compound in scientific research are vast, including its potential as a therapeutic agent for various diseases. However, further research is needed to investigate its potential toxicity and to develop more potent and selective this compound inhibitors.
Synthesis Methods
The synthesis of 6-{[4-(tert-butylamino)-6-(methylthio)-1,3,5-triazin-2-yl]oxy}-3-pyridazinol involves several steps, starting from the reaction of 4-chloro-6-methyl-2,3-dihydropyridazine-3-one with tert-butylamine to form the tert-butylamino derivative. This intermediate then undergoes reaction with sodium methanethiolate to produce the methylthio derivative. Finally, the methylthio derivative is reacted with cyanuric chloride to yield the desired compound.
Scientific Research Applications
The potential applications of 6-{[4-(tert-butylamino)-6-(methylthio)-1,3,5-triazin-2-yl]oxy}-3-pyridazinol in scientific research are vast. This compound has been shown to inhibit the activity of this compound, a key regulator of various cellular processes. This compound has been implicated in the development and progression of several diseases, including cancer, inflammation, and cardiovascular diseases. Therefore, this compound has the potential to be used as a therapeutic agent for these diseases.
properties
IUPAC Name |
3-[[4-(tert-butylamino)-6-methylsulfanyl-1,3,5-triazin-2-yl]oxy]-1H-pyridazin-6-one |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H16N6O2S/c1-12(2,3)16-9-13-10(15-11(14-9)21-4)20-8-6-5-7(19)17-18-8/h5-6H,1-4H3,(H,17,19)(H,13,14,15,16) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PTZBUPIZAZXYAA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)NC1=NC(=NC(=N1)SC)OC2=NNC(=O)C=C2 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H16N6O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
308.36 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.